5-Chloro-1,6-naphthyridine
Cat. No. B1589994
M. Wt: 164.59 g/mol
InChI Key: WXAOVVFKLPOPAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08338605B2
Procedure details
The product from Example 228d (0.250 g, 1.71 mmol) was combined with phosphorous oxychloride (4 mL) and heated under a nitrogen atmosphere at 80° C. for 18.5 h followed by vacuum distillation to remove the volatiles. The residue was slurried with ice and made basic (pH 7-8) with concentrated ammonium hydroxide. The title compound was collected by vacuum filtration, water washed and dried under vacuum to give a gray solid (0.245 g, 87%) sufficiently pure for use as isolated.
Name
Yield
87%
Identifiers
|
REACTION_CXSMILES
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[N:1]1[C:10]2[N:9]=[CH:8][CH:7]=[C:6](O)[C:5]=2[CH:4]=[CH:3][CH:2]=1.P(Cl)(Cl)([Cl:14])=O>>[Cl:14][C:10]1[N:9]=[CH:8][CH:7]=[C:6]2[C:5]=1[CH:4]=[CH:3][CH:2]=[N:1]2
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Inputs
Step One
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Name
|
|
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Quantity
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0.25 g
|
|
Type
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reactant
|
|
Smiles
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N1=CC=CC=2C(=CC=NC12)O
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Step Two
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Name
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|
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Quantity
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4 mL
|
|
Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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|
Details
|
followed by vacuum distillation
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to remove the volatiles
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The title compound was collected by vacuum filtration, water
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WASH
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Type
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WASH
|
|
Details
|
washed
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried under vacuum
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C2C=CC=NC2=CC=N1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.245 g | |
| YIELD: PERCENTYIELD | 87% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
